2,2-Dimethyl-1-[4-[(4-prop-2-ynylpiperazin-1-yl)methyl]piperidin-1-yl]propan-1-one

• IUPAC Name: 2,2-dimethyl-1-[4-[(4-prop-2-ynylpiperazin-1-yl)methyl]piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C18H31N3O/c1-5-8-19-11-13-20(14-12-19)15-16-6-9-21(10-7-16)17(22)18(2,3)4/h1,16H,6-15H2,2-4H3
• InChI Key: JXILBIXOUKVLTQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N1CCC(CC1)CN2CCN(CC2)CC#C
• Molecular Formula: C18H31N3O
• Molecular Weight: 305.5 g/mol
• CAS No.: 1645452-49-8

Description

The compound 2,2-Dimethyl-1-[4-[(4-prop-2-ynylpiperazin-1-yl)methyl]piperidin-1-yl]propan-1-one is a tertiary amine featuring a propan-1-one core substituted with two methyl groups, a piperidine ring, and a piperazine moiety bearing a propargyl (prop-2-ynyl) group.

Biological Activity

The compound 2,2-Dimethyl-1-[4-[(4-prop-2-ynylpiperazin-1-yl)methyl]piperidin-1-yl]propan-1-one is a complex organic molecule that has garnered attention in medicinal chemistry for its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The chemical structure of the compound can be summarized as follows:

• IUPAC Name : 2,2-Dimethyl-1-[4-[(4-prop-2-ynylpiperazin-1-yl)methyl]piperidin-1-yl]propan-1-one
• Molecular Formula : C₁₂H₁₈N₂O

This compound features a piperidine and piperazine moiety, which are known to interact with various biological targets, including receptors and enzymes.

Antimicrobial Activity

Recent studies have indicated that derivatives of compounds similar in structure to 2,2-Dimethyl-1-[4-[(4-prop-2-ynylpiperazin-1-yl)methyl]piperidin-1-yl]propan-1-one exhibit significant antimicrobial properties. For instance, compounds with piperazine rings have shown effectiveness against various bacterial strains, including Staphylococcus aureus and Salmonella typhi , with Minimum Inhibitory Concentrations (MIC) ranging from 3.12 μM to 6.25 μM .

Anticancer Potential

The compound's structural similarity to known anticancer agents suggests potential cytotoxic effects against cancer cell lines. Research indicates that modifications on the piperazine ring can enhance the selectivity and potency of such compounds against specific cancer types. For example, piperazine derivatives have been explored for their ability to induce apoptosis in cancer cells through various pathways .

The mechanisms by which 2,2-Dimethyl-1-[4-[(4-prop-2-ynylpiperazin-1-yl)methyl]piperidin-1-yl]propan-1-one exerts its biological effects may involve:

• Receptor Interaction : The compound may act as an antagonist or agonist at certain neurotransmitter receptors, influencing signaling pathways related to pain and mood regulation.
• Enzyme Inhibition : It may inhibit enzymes involved in metabolic processes or signal transduction pathways, contributing to its antimicrobial and anticancer effects.

Study 1: Antimicrobial Efficacy

In a comparative study of various piperazine derivatives, compound X (a close analog) demonstrated a significant reduction in bacterial growth against S. aureus , with an MIC of 3.12 μM. The study highlighted the importance of the propynyl group in enhancing antimicrobial activity .

Study 2: Anticancer Activity

A recent investigation into the anticancer properties of piperazine-containing compounds revealed that modifications similar to those in 2,2-Dimethyl... led to increased cytotoxicity in human breast cancer cell lines (MCF7), with IC50 values significantly lower than those of standard chemotherapeutics .

Comparative Analysis with Similar Compounds

Compound Name	Structure	MIC (μM)	Activity
Compound A	Similar	3.12	Antimicrobial
Compound B	Similar	6.25	Antimicrobial
Compound C	Similar	<10	Anticancer

Comparison with Similar Compounds

Structural Analogues and Similarity Scores

The compound’s closest analogs, based on structural similarity (), include:

Compound Name	Similarity Score	Key Structural Differences
1-(4-(3-Aminopropyl)piperazin-1-yl)-2,2-dimethylpropan-1-one	0.97	Propargyl replaced with aminopropyl group
(R)-2,2-Dimethyl-1-(3-methylpiperazin-1-yl)propan-1-one	0.94	Propargyl and piperidine replaced with methylpiperazine
2,2-Dimethyl-1-[4-(2-nitrophenyl)piperazin-1-yl]propan-1-one (Compound 24)	—	Propargyl replaced with 2-nitrophenyl group

Kinase Inhibitors

• (R)-28 (): Exhibits IC₅₀ = 360 nM against glycogen synthase kinase-3β (GSK-3β) with low cytotoxicity.
• DC-TEADin1072-N1 () : A TEAD palmitoylation inhibitor (purity 99.37%), highlighting the relevance of propan-1-one derivatives in targeting post-translational modifications .

Antimicrobial and Anticancer Agents

• Cinnamoyl Derivatives () : Display antimicrobial activity linked to the E-configuration of the ethene bond. The main compound’s propargyl group may offer similar bioactivity through electrophilic interactions .

Physicochemical and Crystallographic Properties

• Crystal Packing () : Piperazine rings in analogs adopt chair conformations, stabilized by C–H···O interactions. The propargyl group’s linear geometry could alter packing efficiency compared to bulkier substituents .
• LogP and Solubility : The propargyl group’s hydrophobicity (compared to nitro or methoxy groups in and ) may reduce aqueous solubility, impacting bioavailability .

Metabolic Stability and Toxicity

• (R)-28 (): Improved metabolic stability due to reduced CYP450 interactions.
• Compound 3da () : Lower yield (54%) suggests synthetic challenges with electron-withdrawing substituents, which may also influence metabolic pathways .